N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrimidin-5-amine

• IUPAC Name: N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrimidin-5-amine
• InChI: InChI=1S/C11H15N5/c1-8-11(9(2)16(3)15-8)6-14-10-4-12-7-13-5-10/h4-5,7,14H,6H2,1-3H3
• InChI Key: WCXYQLAPTZXYHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CNC2=CN=CN=C2
• Molecular Formula: C11H15N5
• Molecular Weight: 217.27 g/mol

Description

N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrimidin-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyrimidine-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrimidin-5-amine is not fully understood. However, it has been found to inhibit the activity of certain enzymes such as tyrosine kinase and phosphodiesterase. It has also been found to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrimidin-5-amine has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to have anti-inflammatory properties. In addition, it has been found to have fungicidal properties.

Advantages and Limitations for Lab Experiments

N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrimidin-5-amine has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in good yields. It has been found to have potential applications in various fields such as anti-cancer drugs, anti-inflammatory drugs, and fungicides. However, there are also limitations to the use of N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrimidin-5-amine in lab experiments. Its mechanism of action is not fully understood, and further research is needed to fully explore its potential applications.

Future Directions

There are several future directions for the research on N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrimidin-5-amine. One direction is to further explore its potential applications in the field of anti-cancer drugs. Another direction is to investigate its potential applications in the field of agriculture as a fungicide. Further research is also needed to fully understand its mechanism of action and explore its potential applications in other fields such as anti-inflammatory drugs.

Synthesis Methods

N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrimidin-5-amine can be synthesized using various methods. One of the most commonly used methods is the reaction between 5-chloropyrimidine-2,4-diamine and 1,3,5-trimethyl-4-amino-1H-pyrazole in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as DMF (N,N-dimethylformamide) at a temperature of around 100°C. The product is obtained after purification using column chromatography.

Scientific Research Applications

N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrimidin-5-amine has various scientific research applications. It has been found to have potential anti-cancer properties and has been used in the development of anti-cancer drugs. It has also been used in the development of anti-inflammatory drugs. In addition, it has been found to have potential applications in the field of agriculture as a fungicide.